Cas no 107479-55-0 (8-Chloro-2,3,4,5-tetrahydro-1H-benzoE1,4diazepine)

• Product Name: 8-Chloro-2,3,4,5-tetrahydro-1H-benzoE1,4diazepine
• CAS No: 107479-55-0
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• MDL: MFCD07369929
• CID: 127575
• PubChem ID: 10749966
• Update Time: 2025-09-27

8-Chloro-2,3,4,5-tetrahydro-1H-benzoE1,4diazepine Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine
• 1H-1,4-Benzodiazepine,8-chloro-2,3,4,5-tetrahydro-
• 7-CHLORO-2,3,4,5-TETRAHYDRO-1H-BENZO[E][1,4]DIAZEPINE
• 8-Chloro-2,3,4,5-tetrahydro-1H-
• AK105152
• ANW-70733
• CTK8C3868
• KB-46751
• SureCN6618092
• 107479-55-0
• DTXSID90444313
• Q-102429
• AS-37262
• MFCD07369929
• FT-0692980
• CS-0171145
• 2-(Aminomethyl)-4-methyl-5(4H)-oxazolone
• 8-chloro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine
• SCHEMBL6618092
• AKOS006287257
• 1H-1,4-Benzodiazepine, 8-chloro-2,3,4,5-tetrahydro-
• DB-012631
• 8-Chloro-2,3,4,5-tetrahydro-1H-benzoE1,4diazepine

• MDL： MFCD07369929
• Inchi： 1S/C9H11ClN2/c10-8-2-1-7-6-11-3-4-12-9(7)5-8/h1-2,5,11-12H,3-4,6H2
• InChI Key： PDJZJYRZZSOTMF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NCCNC2

Computed Properties

• Exact Mass: 182.06123
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.155
• Boiling Point: 309.9°Cat760mmHg
• Flash Point: 141.2°C
• Refractive Index: 1.546
• PSA: 24.06
• LogP: 2.32190

8-Chloro-2,3,4,5-tetrahydro-1H-benzoE1,4diazepine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C